5-Chloro-7-nitroquinoline
Description
5-Chloro-7-nitroquinoline is a halogenated nitroquinoline derivative characterized by a quinoline backbone substituted with chlorine at position 5 and a nitro group at position 5. Quinoline derivatives are of significant interest in medicinal and materials chemistry due to their aromatic heterocyclic structure, which enables diverse reactivity and biological activity. These analogs share key features, such as electron-withdrawing nitro and halogen groups, which influence their physicochemical properties and reactivity.
Properties
Molecular Formula |
C9H5ClN2O2 |
|---|---|
Molecular Weight |
208.60 g/mol |
IUPAC Name |
5-chloro-7-nitroquinoline |
InChI |
InChI=1S/C9H5ClN2O2/c10-8-4-6(12(13)14)5-9-7(8)2-1-3-11-9/h1-5H |
InChI Key |
XHYSVMSFLGTKCJ-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC2=C(C=C(C=C2Cl)[N+](=O)[O-])N=C1 |
Origin of Product |
United States |
Comparison with Similar Compounds
Notes on Discrepancies and Limitations
- The provided evidence lacks direct data on this compound, necessitating extrapolation from positional isomers and core analogs.
- Contradictions in substitution patterns (e.g., C5 vs. C6 chlorine in quinolines) highlight the need for precise synthetic control to avoid byproducts .
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